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Compound of Interest

Compound Name: Sodium paraperiodate

Cat. No.: B1313021 Get Quote

An In-depth Technical Guide to Sodium Paraperiodate (CAS 13940-38-0) for Researchers,

Scientists, and Drug Development Professionals.

Introduction
Sodium paraperiodate (CAS No. 13940-38-0), with the chemical formula Na₃H₂IO₆, is the

trisodium salt of periodic acid.[1][2] It is a powerful and selective oxidizing agent widely utilized

in organic chemistry and biochemistry.[3][4] Unlike its counterpart, sodium metaperiodate

(NaIO₄), sodium paraperiodate is the more hydrated form and is particularly useful in specific

applications where its solubility characteristics and milder reactivity are advantageous.[5] This

guide provides a comprehensive overview of its properties, applications, and experimental

protocols relevant to professionals in research and drug development.

Physicochemical and Safety Data
Sodium paraperiodate is a white, crystalline, light-sensitive solid.[3][4][6] As a strong oxidizer,

it may intensify fire and should be stored away from combustible materials.[7][8] It is also

classified as a skin and eye irritant.[7] Proper safety precautions, including the use of personal

protective equipment, are mandatory when handling this compound.[7]

Table 1: Physicochemical Properties of Sodium
Paraperiodate
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Property Value Reference(s)

CAS Number 13940-38-0 [4]

Molecular Formula Na₃H₂IO₆ [6][9]

Molecular Weight 293.89 g/mol [3][4][9]

Appearance White crystalline powder/solid [4]

Melting Point >300 °C (decomposes) [4]

Density 3.86 g/cm³ [3]

Solubility

Very slightly soluble in water;

Soluble in concentrated NaOH

solutions

[3][6]

Synonyms

Trisodium paraperiodate,

Sodium hydrogen periodate,

Periodic acid trisodium salt

[3][6]

Table 2: Hazard and Safety Information
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Hazard Statement GHS Classification
Precautionary
Measures

Reference(s)

May intensify fire;

oxidizer

Oxidizing solids

(Category 2/3)

P210: Keep away

from heat/sparks/open

flames. P220: Keep

away from

clothing/combustible

materials.

[7][8]

Causes skin irritation
Skin Irritation

(Category 2)

P280: Wear protective

gloves/eye protection.

P302+P352: IF ON

SKIN: Wash with

plenty of soap and

water.

[7]

Causes serious eye

irritation

Eye Irritation

(Category 2A)

P305+P351+P338: IF

IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[7]

Core Applications in Research and Development
The utility of sodium paraperiodate stems from its ability to selectively cleave carbon-carbon

bonds between vicinal diols (hydroxyl groups on adjacent carbons). This reaction, known as the

Malaprade oxidation, is fundamental to its various applications.[5][10]

Carbohydrate and Polysaccharide Chemistry
Sodium paraperiodate is instrumental in the structural elucidation of polysaccharides.[11][12]

By cleaving the bonds within sugar rings that contain vicinal diols, it generates two aldehyde

groups.[6] This process is key for:
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Structural Analysis: Historically used to determine the structure of complex carbohydrates.

[10][11]

Modification of Polysaccharides: It is used to create dialdehyde cellulose (DAC), a versatile

biopolymer precursor for advanced materials like hydrogels, films, and nanoparticles for drug

delivery.[9][10][13]

Biochemistry and Bioconjugation
The selective nature of periodate oxidation makes it an invaluable tool in modifying biological

macromolecules.

Glycoprotein Modification: It selectively oxidizes carbohydrate moieties (glycans) on

glycoproteins, creating aldehyde groups that can be used for labeling or conjugation without

altering the protein backbone.[10]

RNA Labeling: The ribose sugar at the 3'-terminus of an RNA molecule contains a vicinal

diol, making it a specific target for oxidation by sodium paraperiodate. The resulting

aldehyde is then used to attach fluorescent dyes, biotin, or other reporter molecules,

facilitating the study of RNA structure and function.[1][10][14]

Step 1: Oxidation Step 2: Purification

Step 3: Conjugation

RNA with 3'-vicinal diol RNA with 3'-dialdehyde
Oxidation

Sodium Paraperiodate
(Na₃H₂IO₆)

Removal of excess
periodate (e.g., filtration)

Fluorescently Labeled RNA

Conjugation

Aldehyde-reactive probe
(e.g., Hydrazide dye)

Click to download full resolution via product page

Workflow for 3'-end labeling of RNA.
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Drug Development and Therapeutics
In the field of drug development, particularly for biologics, sodium paraperiodate facilitates the

creation of site-specific conjugates.

Antibody-Drug Conjugates (ADCs): A leading application is the development of ADCs.[15]

The N-linked glycans on the Fc region of monoclonal antibodies can be oxidized to generate

aldehyde handles. These aldehydes provide specific sites for the covalent attachment of

cytotoxic drug-linker payloads, resulting in a homogeneous ADC with a defined drug-to-

antibody ratio (DAR).[15][16] This site-specific conjugation method is superior to traditional

methods that result in heterogeneous mixtures.

Monoclonal Antibody (mAb)

Fc Region with N-glycan

Oxidized mAb

Aldehyde groups on glycan

  Glycan Oxidation

Sodium Paraperiodate

Antibody-Drug Conjugate (ADC)

Site-specific conjugation via oxime/hydrazone bond

  Conjugation

{Drug-Linker Payload|Aminooxy or Hydrazide group}

Click to download full resolution via product page

Site-specific ADC synthesis via glycan oxidation.

Experimental Protocols and Methodologies
Detailed and reproducible protocols are critical for research success. Below are methodologies

for key applications of sodium paraperiodate.
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Protocol: Synthesis of Dialdehyde Cellulose (DAC)
This protocol describes the periodate oxidation of microcrystalline cellulose to produce DAC.[9]

[17]

Suspension: Suspend microcrystalline cellulose in an aqueous solution of sodium
paraperiodate. A typical molar ratio is 1.25 moles of oxidant per mole of anhydroglucose

units in the cellulose.[9]

Reaction: Stir the suspension in the dark at a controlled temperature (e.g., 35-50 °C) for a

defined period (e.g., 4-24 hours). The reaction time influences the degree of oxidation.[7][9]

[17]

Quenching: Stop the reaction by adding a quenching agent like ethylene glycol to consume

excess periodate.

Purification: Separate the resulting dialdehyde cellulose product by centrifugation or filtration.

Washing: Wash the product thoroughly with deionized water to remove the iodate byproduct

and any unreacted reagents.

Analysis: Determine the aldehyde content using methods such as oxime titration to quantify

the degree of oxidation.[9][12]

Protocol: 3'-End Labeling of RNA
This protocol provides a framework for the fluorescent labeling of RNA.[14][18]

Oxidation Reaction:

In a microcentrifuge tube, combine the purified RNA sample (e.g., 1-20 µM final

concentration) with a freshly prepared solution of sodium periodate (e.g., 1-10 mM final

concentration) in a suitable buffer (e.g., potassium hydrogen phosphate, pH 6.0).[8][18]

Incubate the reaction in the dark at room temperature for 30-60 minutes.[18]

Purification:
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Remove the excess sodium periodate immediately following incubation. This is a critical

step to stop the reaction. Centrifugal filtration (using a filter with an appropriate molecular

weight cut-off) is an effective method that avoids potentially disruptive ethanol

precipitation.[14]

Conjugation Reaction:

To the purified, oxidized RNA, add an aldehyde-reactive fluorescent probe (e.g., a cyanine

hydrazide or fluorescein-5-thiosemicarbazide) at a concentration of ~1-2 mM.

For reductive amination, a reducing agent such as sodium cyanoborohydride (NaBH₃CN)

can be added to stabilize the bond formed.[18]

Incubate the mixture in the dark at room temperature for at least 2 hours.[18]

Final Purification: Purify the labeled RNA from the excess probe using centrifugal filtration,

HPLC, or gel electrophoresis.

Mechanism: The Malaprade Reaction
The oxidative cleavage of vicinal diols by periodate proceeds through a cyclic periodate ester

intermediate. This mechanism ensures high specificity for the 1,2-diol functionality.[2][5]

Ester Formation: The hydroxyl groups of the diol attack the electrophilic iodine atom of the

periodate ion.

Cyclization: A five-membered cyclic diester of iodine(VII) is formed.

Fragmentation: This cyclic intermediate undergoes a concerted fragmentation, breaking the

carbon-carbon bond of the original diol and reducing the iodine from I(VII) to I(V) (iodate).

The products are two carbonyl compounds (aldehydes or ketones).[5]
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Vicinal Diol
(R-CH(OH)-CH(OH)-R')

Cyclic Periodate Ester
(Intermediate)

Formation of
cyclic ester

Paraperiodate Ion
[H₂IO₆]³⁻

Two Carbonyls
(R-CHO + R'-CHO)

C-C Bond Cleavage
(Fragmentation)

Iodate Ion
[IO₃]⁻

Click to download full resolution via product page

Mechanism of the Malaprade reaction.

Conclusion
Sodium paraperiodate (CAS 13940-38-0) is a versatile and specific oxidizing agent with

significant applications in modern chemical and biological sciences. For researchers and

professionals in drug development, its ability to mediate site-specific modifications of

polysaccharides, glycoproteins, and RNA provides a powerful tool for creating advanced

biomaterials, diagnostic probes, and next-generation therapeutics like antibody-drug

conjugates. A thorough understanding of its properties, reaction mechanisms, and experimental

protocols is essential for leveraging its full potential in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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